2-[{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}(methyl)amino]ethanol

• IUPAC Name: 2-[(3-benzyl-2-ethylsulfonylimidazol-4-yl)methyl-methylamino]ethanol
• InChI: InChI=1S/C16H23N3O3S/c1-3-23(21,22)16-17-11-15(13-18(2)9-10-20)19(16)12-14-7-5-4-6-8-14/h4-8,11,20H,3,9-10,12-13H2,1-2H3
• InChI Key: XNCAQVYBKAOPHL-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC=C(N1CC2=CC=CC=C2)CN(C)CCO
• Molecular Formula: C16H23N3O3S
• Molecular Weight: 337.4 g/mol

Description

2-[{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}(methyl)amino]ethanol is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the imidazole class of compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}(methyl)amino]ethanol is not fully understood. However, it has been suggested that this compound may act as an angiotensin-converting enzyme (ACE) inhibitor. ACE inhibitors are commonly used in the treatment of hypertension and heart failure. It has also been suggested that this compound may inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to lower blood pressure, reduce inflammation, and inhibit the growth of cancer cells. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}(methyl)amino]ethanol in lab experiments is its potential therapeutic applications. This compound has been shown to have various pharmacological effects, making it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound.

Future Directions

There are many future directions for research on 2-[{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}(methyl)amino]ethanol. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as a cancer therapy. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans. Overall, this compound has the potential to be a valuable tool in scientific research and drug development.

Synthesis Methods

2-[{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}(methyl)amino]ethanol has been synthesized using various methods. One of the commonly used methods involves the reaction of benzyl 2-(ethylsulfonyl)acetate with 1H-imidazole-5-methylamine in the presence of a base such as sodium hydride or potassium carbonate. The resulting intermediate is then reacted with methyl iodide to form the final product.

Scientific Research Applications

2-[{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}(methyl)amino]ethanol has been studied for its potential therapeutic applications. It has been shown to have antihypertensive, anti-inflammatory, and anti-cancer properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.